Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Gisadenafil besylate research use only
agreement Pfizer

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gisadenafil Besylate

CAS No.: 334827-98-4

Cat. No.: S004610

Gisadenafil Besylate at a Glance

The table below summarizes the core quantitative data available for Gisadenafil besylate.

Parameter Specification / Value

CAS Number 334827-98-4 [1] [2] [3]

Molecular Formula C23H33N705S+CsH60sS [1] [2]

Molecular Weight 677.79 g/mol [1] [2] [3]

Biological Activity Potent PDES5 inhibitor [1] [2] [3]

ICso for PDES 1.23 nM [2] [3]

Selectivity >100-fold selectivity for PDES over PDESG6 [2] [3]

Bioavailability Orally bioavailable [2] [3]

Purity >98% (HPLC) [2] or >99% [3]

Research Use Agreement Sold for research purposes under agreement from Pfizer Inc [2].
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Benchmarking Against Established PDES5 Inhibitors

For a meaningful comparison, the table below benchmarks Gisadenafil against the widely researched PDE5
inhibitors, Sildenafil and Tadalafil. Please note that the data for Sildenafil and Tadalafil is derived from

clinical and consumer-oriented sources, while data for Gisadenafil is from preclinical research specifications.

Parameter

Gisadenafil
Besylate

Sildenafil (Viagra)

Tadalafil (Cialis)

Primary Use
(Research Context)

ICso | Potency

Key Selectivity

Feature

Onset of Action

Duration of Action

Bioavailability

Potent, selective
PDES inhibition [2]
(3]

1.23 nM [2] [3]

>100-fold selective

over PDEG [2] [3]

Information missing

Information missing

Orally bioavailable
(preclinical data) [2]

Erectile dysfunction,
Pulmonary arterial
hypertension [4]

Information missing
(Clinical dosing: 25-100
mg) [5]

Associated with visual
side effects (PDE6
inhibition) [5]

30-60 minutes [5]

Several hours [5]

Orally bioavailable
(clinical data) [4]

Erectile dysfunction, Benign
Prostatic Hyperplasia (BPH)
symptoms [5] [4]

Information missing (Clinical

dosing: 2.5-20 mg) [5]

Information missing

1-2 hours [5]

Up to 36 hours [5]

Orally bioavailable (clinical
data) [4]

Experimental Insights and Potential Mechanisms

A key study provides experimental data on the mechanism of Sildenafil in human bladder tissue, which may

be relevant for understanding the broader class of PDES inhibitors to which Gisadenafil belongs [6].

e Experimental Protocol: The study used human detrusor (bladder smooth muscle) strips obtained
from patients undergoing cystectomy [6]. The strips were mounted in organ baths with isometric
tension recording. After pre-contraction with carbachol (1 uM), cumulative concentration-response
curves for Sildenafil (10 nM-30 puM) were generated [6].
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e Key Findings on Mechanism: The relaxation induced by Sildenafil was significantly inhibited by:
o ODQ (10 pM), an inhibitor of guanylate cyclase.
o MDL-12,330A (10 uM), an inhibitor of adenylyl cyclase.
o Glibenclamide (10 uM), an ATP-sensitive potassium channel blocker.
o |beriotoxin (30 nM) and Apamin (100 nM), blockers of large and small conductance calcium-
activated potassium channels, respectively [6].

e Conclusion: This suggests that Sildenafil-induced relaxation involves cGMP-, cAMP- and K+
channel-dependent signalling pathways, with a minor contribution from nitric oxide (NO) [6]. This
multi-pathway mechanism could inform hypotheses for studying Gisadenafil's effects in different
tissues.

PDES5 Inhibitor Mechanism of Action

The following diagram illustrates the general signaling pathway of PDES5 inhibitors, integrating the specific

multi-pathway mechanism revealed by the study above.
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Research Context and Availability

e Primary Research Application: Gisadenafil besylate (research code UK-369003) is a potent and
selective PDES inhibitor offered by biochemical suppliers like Tocris Bioscience and Santa Cruz
Biotechnology for research purposes only [1] [2] [3]. Its high selectivity profile makes it a valuable
tool compound for dissecting PDE5-specific functions in experimental models.

¢ Licensing Information: Crucially for your guide, Tocris Bioscience explicitly states that it sells
Gisadenafil "for research purposes under agreement from Pfizer Inc," the original patent holder [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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